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Compound of Interest

Compound Name: Palmatine chloride hydrate

CAS No.: 207605-36-5

Cat. No.: B600634 Get Quote

Executive Safety Summary
Palmatine Chloride Hydrate is a protoberberine isoquinoline alkaloid. While invaluable for its

acetylcholinesterase (AChE) inhibitory and DNA-binding properties, it presents specific risks

regarding acute toxicity and biological activity.

Immediate Action Required:

Treat as Bioactive: This is not an inert salt. It is a pharmacologically active agent capable of

permeating mucous membranes.

Primary Hazard: Inhalation of dust and dermal absorption (enhanced by solvents like

DMSO).

Storage: Hygroscopic and Light Sensitive. Store desicated at -20°C, protected from light.

Quick Reference: Hazard Profile
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Parameter Classification Critical H-Codes

Toxicity
Acute Tox. 4 (Oral, Dermal,

Inhalation)

H302, H312, H332 (Harmful if

swallowed, in contact with skin,

or inhaled)

Irritation Irritant (Skin, Eye, Respiratory)

H315, H319, H335 (Causes

skin/eye irritation; respiratory

irritation)

Physical Hygroscopic Solid
Protect from moisture to

maintain stoichiometry.[1][2]

Risk Assessment & Biological Mechanism
To select the correct PPE, you must understand the mechanism of exposure.

The Dust Vector (Inhalation): Palmatine chloride is supplied as a fine yellow powder. The

electrostatic nature of alkaloids often causes "fly-off" during weighing. Inhalation delivers the

compound directly to the bloodstream via the alveoli, bypassing first-pass metabolism.

The Solvent Vector (Dermal): While the solid is an irritant, Palmatine dissolved in DMSO

(Dimethyl sulfoxide) represents a critical risk. DMSO acts as a carrier solvent, dramatically

increasing the permeation rate of the alkaloid through intact skin and nitrile gloves.

Biological Target: As an AChE inhibitor and DNA intercalator, systemic exposure can lead to

cholinergic effects or genotoxicity.

Personal Protective Equipment (PPE) Specifications
Standard "lab coat and glasses" are insufficient for high-purity alkaloids. Use the following

validated protection system.

A. Respiratory Protection
Minimum: NIOSH-approved N95 filtering facepiece.
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Recommended: Work inside a Class II Biological Safety Cabinet (BSC) or a certified

Chemical Fume Hood.

Rationale: Prevents sensitization and acute toxicity from airborne particulates during

weighing.

B. Dermal Protection (Gloves)[3]
Solid Handling: Standard Nitrile (0.11 mm / 4-5 mil).

Solution Handling (Aqueous): Standard Nitrile.

Solution Handling (Organic/DMSO):Double-gloving is mandatory.

Inner Layer: Nitrile.[3][4][5]

Outer Layer: Polychloroprene or thicker Nitrile (minimum 0.2 mm) if contact time > 5 mins.

Rationale: DMSO permeates standard nitrile in <5 minutes, carrying the dissolved Palmatine

with it.

C. Ocular Protection
Standard: Chemical safety goggles (indirect venting).

Contraindicated: Safety glasses with open sides (dust can bypass).

D. Body Protection
Standard: Lab coat (buttoned/snapped to collar).

Enhanced: Tyvek sleeves if working with large quantities (>1g) to prevent dust settling on

forearms.

Visualization: PPE Decision Logic
The following logic gate ensures you select the correct PPE based on the physical state of the

Palmatine.
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Start: Handling Palmatine Chloride

Physical State?

Solid / Powder

Weighing

Solution / Liquid

Pipetting

PPE: N95 Mask + Safety Goggles
+ Nitrile Gloves (Single) Solvent Type?

Water / Buffer DMSO / Methanol

PPE: Safety Glasses
+ Nitrile Gloves (Single)

CRITICAL: Fume Hood Required
+ Double Gloving (Nitrile + Polychloroprene)

+ Change Outer Glove Immediately on Splash

Click to download full resolution via product page

Figure 1: Decision tree for selecting PPE based on physical state and solvent carrier risks.

Operational Protocol: Safe Weighing &
Solubilization
Step 1: Preparation

Equip PPE: Don N95 mask, goggles, and gloves before opening the storage container.
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Environment: Place balance inside a fume hood or powder containment enclosure.

Static Control: Palmatine dust is static-prone. Use an anti-static gun or ionizer bar on the

spatula and weigh boat.

Step 2: Transfer
Open the vial slowly.

Transfer required amount. Do not tap the spatula on the side of the weigh boat (this launches

dust).

Recap the stock vial immediately.

Step 3: Solubilization (The Critical Step)
Palmatine Chloride Hydrate is slightly soluble in water but soluble in hot water and DMSO.

If using DMSO: Add solvent slowly down the side of the vessel to avoid splashing.

Vortexing: Cap the tube tightly. Hold the tube with a Kimwipe to detect any leakage (yellow

stain).

Emergency Response & Decontamination
Visual Indicator: Palmatine is a distinct yellow/orange powder. Any yellow dust on surfaces

indicates a containment breach.

Spill Response Protocol
Evacuate: If a large amount of dust (>100mg) becomes airborne, leave the area for 15

minutes to let it settle.

PPE Upgrade: Wear N95 and double gloves.

Containment: Cover the spill with a damp paper towel (water or ethanol) to prevent dust

generation.

Cleanup: Wipe up the damp material. Clean the surface with 70% Ethanol.
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Note: Palmatine is fluorescent. You can use a UV lamp to verify the area is clean.

First Aid
Eye Contact: Rinse immediately with water for 15 minutes. Lift eyelids.

Skin Contact: Wash with soap and water.[3][5][6][7] Do not use ethanol on skin (increases

absorption).

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Disposal & Logistics
Never dispose of alkaloids in the sink. Palmatine is toxic to aquatic life and bioactive.

Waste Stream Handling Procedure

Solid Waste
Collect in a dedicated "Toxic Solid" container.

Label with CAS 171869-95-7.[8]

Liquid Waste
Collect in "Organic/Toxic" waste carboy. Do not

mix with oxidizers.

Final Disposal

Incineration: Must be disposed of via a licensed

chemical waste contractor for incineration

equipped with an afterburner and scrubber.

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 73442, Palmatine Chloride. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717720200000007504084876823870095/P0245_MSDS.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Sigma-Aldrich171869-95-7.pdf
https://www.fishersci.com/store/msds?partNumber=AC467150010&productDescription=PALMATINE+CHLORIDE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/palmatine.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/361615
https://pubchem.ncbi.nlm.nih.gov/compound/Palmatine-chloride
https://www.benchchem.com/product/b600634?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Palmatine chloride CAS#: 10605-02-4 [chemicalbook.com]

2. extrasynthese.com [extrasynthese.com]

3. s3.amazonaws.com [s3.amazonaws.com]

4. iwashimayakuhin.co.jp [iwashimayakuhin.co.jp]

5. cn.canbipharm.com [cn.canbipharm.com]

6. fishersci.com [fishersci.com]

7. Palmatine - Safety Data Sheet [chemicalbook.com]

8. パルマチンクロリド 水和物 97% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Operational Guide: Safe Handling & PPE for Palmatine
Chloride Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600634#personal-protective-equipment-for-handling-
palmatine-chloride-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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